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Hydroxy Bosentan-d6 Hydroxy Bosentan-d6
Brand Name: Vulcanchem
CAS No.: 1246817-57-1
VCID: VC0134511
InChI: InChI=1S/C27H29N5O7S/c1-27(2,17-34)18-9-11-19(12-10-18)40(35,36)32-23-22(39-21-8-5-4-7-20(21)37-3)26(38-16-15-33)31-25(30-23)24-28-13-6-14-29-24/h4-14,33-34H,15-17H2,1-3H3,(H,30,31,32)/i1D3,2D3
SMILES: CC(C)(CO)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)OCCO)OC4=CC=CC=C4OC
Molecular Formula: C27H29N5O7S
Molecular Weight: 573.654

Hydroxy Bosentan-d6

CAS No.: 1246817-57-1

Reference Standards

VCID: VC0134511

Molecular Formula: C27H29N5O7S

Molecular Weight: 573.654

Hydroxy Bosentan-d6 - 1246817-57-1

CAS No. 1246817-57-1
Product Name Hydroxy Bosentan-d6
Molecular Formula C27H29N5O7S
Molecular Weight 573.654
IUPAC Name 4-[1,1,1,3,3,3-hexadeuterio-2-(hydroxymethyl)propan-2-yl]-N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)-2-pyrimidin-2-ylpyrimidin-4-yl]benzenesulfonamide
Standard InChI InChI=1S/C27H29N5O7S/c1-27(2,17-34)18-9-11-19(12-10-18)40(35,36)32-23-22(39-21-8-5-4-7-20(21)37-3)26(38-16-15-33)31-25(30-23)24-28-13-6-14-29-24/h4-14,33-34H,15-17H2,1-3H3,(H,30,31,32)/i1D3,2D3
Standard InChIKey FAJQMBCLPZWTQJ-WFGJKAKNSA-N
SMILES CC(C)(CO)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)OCCO)OC4=CC=CC=C4OC
Synonyms 4-[2-Hydroxy-1,1-(dimethyl-d6)ethyl]-N-[6-(2-hydroxyethoxy)-5-(2-methoxyphenoxy)[2,2’-bipyrimidin]-4-yl]-benzenesulfonamide; Ro 48-8634-d6; Ro 48-5033-d6
PubChem Compound 71748908
Last Modified Nov 11 2021
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